5-Methylfuran-2-sulfonamide
Overview
Description
5-Methylfuran-2-sulfonamide , also known by its IUPAC name 5-methyl-2-furansulfonamide , is a chemical compound with the molecular formula C5H7NO3S . It has a molecular weight of 161.18 g/mol . The compound is characterized by its furan ring structure, which contains a sulfonamide functional group. The melting point of 5-Methylfuran-2-sulfonamide lies in the range of 115-117°C .
Physical And Chemical Properties Analysis
Scientific Research Applications
Synthesis of Organosulfur Compounds
5-Methylfuran-2-sulfonamide is a type of sulfonimidate, which are organosulfur compounds. These compounds have seen a resurgence in interest due to their potential as intermediates to access other important organosulfur compounds . They have been utilized as precursors for polymers, sulfoximine and sulfonimidamide drug candidates, and as alkyl transfer reagents .
Medicinal Chemistry
Sulfonimidates, including 5-Methylfuran-2-sulfonamide, have medicinal chemistry properties. They have been used in the synthesis of drug candidates with a sulfur (VI) center . The stereogenic sulfur center of sulfonimidates can act as viable chiral templates that can be employed in asymmetric syntheses .
Alkyl Transfer Reagents
Sulfonimidates have found uses as alkyl transfer reagents to acids, alcohols, and phenols . This application plays on the lability of sulfonimidates under acidic conditions .
Polymer Synthesis
Sulfonimidates, including 5-Methylfuran-2-sulfonamide, have been used in the synthesis of polymers. Their decomposition at raised temperatures has been used as a novel way to access poly (oxothiazene) polymers and thionylphosphazene monomers and polymers .
Antimicrobial Applications
Substituted furansulfonamide compounds, including 5-Methylfuran-2-sulfonamide derivatives, have been synthesized and screened for antimicrobial activity . These compounds have shown moderate to promising microbial inhibitions against a series of strains of Bacillus subtillis, Staphylococcus aureus, Escherichia coli, Candida albicans, Aspergillus flavus, and Aspergillus niger .
Chemical Industry
5-Methylfuran-2-sulfonamide is commercially available and used in various chemical reactions in the chemical industry .
Safety and Hazards
Mechanism of Action
Target of Action
5-Methylfuran-2-sulfonamide is a sulfonamide derivative. Sulfonamides are known to target bacterial enzyme dihydropteroate synthetase . This enzyme plays a crucial role in the synthesis of folic acid, which is essential for the production of DNA in bacteria .
Mode of Action
Sulfonamides, including 5-Methylfuran-2-sulfonamide, act as competitive inhibitors of dihydropteroate synthetase . They mimic the structure of para-aminobenzoic acid (PABA), a substrate of the enzyme, and bind to the enzyme’s active site, preventing PABA from binding . This inhibits the synthesis of folic acid, disrupting DNA production and ultimately leading to bacterial cell death .
Biochemical Pathways
The primary biochemical pathway affected by 5-Methylfuran-2-sulfonamide is the folate synthesis pathway in bacteria . By inhibiting dihydropteroate synthetase, the compound disrupts the production of dihydrofolic acid, a precursor to tetrahydrofolic acid, which is a coenzyme required for the synthesis of purines and pyrimidines, the building blocks of DNA .
Pharmacokinetics
Sulfonamides generally have good oral bioavailability and are distributed widely in the body . They are primarily excreted unchanged in the urine .
Result of Action
The primary result of the action of 5-Methylfuran-2-sulfonamide is the inhibition of bacterial growth . By disrupting the synthesis of folic acid, the compound prevents the production of DNA, inhibiting bacterial replication .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 5-Methylfuran-2-sulfonamide. For instance, the presence of other carbon or nitrogen sources can enhance the biodegradation of sulfonamides . Their biological activity and high resistance to biodegradation may lead to long residence times in both water and soil matrices .
properties
IUPAC Name |
5-methylfuran-2-sulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7NO3S/c1-4-2-3-5(9-4)10(6,7)8/h2-3H,1H3,(H2,6,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFVRGWDWLKEIRP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)S(=O)(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
108583-53-5 |
Source
|
| Record name | 5-methylfuran-2-sulfonamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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